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Compound of Interest

Compound Name: Titanium(4+) decan-1-olate

CAS No.: 83877-93-4

Cat. No.: B12649437

Get Quote

Executive Summary
This guide provides a technical comparison between Titanium(IV) Butoxide (C4)—the industry-

standard reactive precursor—and Long-Chain Titanium Alkoxides (C10/C8) (specifically

focusing on Titanium(IV) 2-ethylhexyloxide and decoxide analogs).

While Titanium C4 is ubiquitous for standard sol-gel processes, its high reactivity and limited

solubility in non-polar media restrict its utility in complex organic formulations. "Titanium C10"

(often represented commercially by C8 analogs like 2-ethylhexyloxide due to similar lipophilic

properties) offers a critical alternative: superior non-polar solubility and sterically controlled

hydrolysis.

Chemical Identity & Structural Mechanics
The fundamental difference in performance stems from the alkyl chain length and branching,

which dictate the molecule's lipophilicity (LogP) and steric hindrance.
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Feature Titanium(IV) Butoxide (C4)
Titanium Long-Chain
Alkoxide (C10/C8)*

Formula /

Molecular Weight ~340.32 g/mol ~564.75 g/mol (C8 analog)

Physical State Pale yellow liquid Viscous amber liquid

Steric Profile
Low hindrance; exposed Ti

center

High hindrance; shielded Ti

center

Lipophilicity Moderate (Amphiphilic) High (Lipophilic)

*Note: Commercial "Long Chain" requests often default to Titanium 2-ethylhexyloxide (C8) due

to availability. C10 (Decoxide) exhibits strictly analogous behavior with slightly higher non-polar

affinity.

Mechanistic Diagram: Steric Shielding & Solvent
Interaction
The following diagram illustrates how the long alkyl chains of C10/C8 precursors create a

"steric shell," preventing rapid water attack and facilitating interaction with non-polar solvent

molecules.
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Caption: C4 allows rapid nucleophilic attack by water, leading to fast hydrolysis. C10/C8 chains

sterically shield the Ti center while engaging in favorable Van der Waals interactions with non-

polar solvents.

Comparative Solubility Data
The following data synthesizes experimental solubility limits across solvent classes.

Table 1: Solubility Limits (g/100mL at 25°C)
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Solvent Class Specific Solvent
Titanium C4
(Butoxide)

Titanium C10/C8
(Long Chain)

Alcohols (Polar) Ethanol
Miscible (Reacts

slowly)

Soluble (Requires

agitation)

Isopropanol Miscible Soluble

Aliphatic (Non-Polar) n-Hexane
< 5 g

(Cloudy/Unstable)

Miscible (Clear

Solution)

Heptane < 10 g Miscible

Aromatic Toluene Soluble Miscible

Chlorinated Chloroform Soluble Miscible

Oils/Lipids Mineral Oil Insoluble Soluble (> 20 wt%)

Key Insight for Drug Development: For lipid-based drug delivery systems (LNP precursors) or

oil-phase synthesis, Titanium C4 is unsuitable due to phase separation. Titanium C10/C8 is the

required choice to maintain a homogeneous organic phase.

Hydrolysis & Reactivity Profile[1][2][3][4]
Reactivity is the inverse of stability. Titanium C4 hydrolyzes upon contact with ambient

moisture, often causing premature precipitation (fouling). C10/C8 exhibits a "controlled release"

mechanism.

Experimental Hydrolysis Rates
Measured by time to opalescence (precipitation) in standard atmosphere (50% RH).

Titanium C4: < 10 seconds (Immediate white precipitate)

Titanium C10/C8: > 5 minutes (Slow gelation; allows for handling in open air for short

periods)

Pathway Diagram: Sol-Gel Evolution
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Caption: The rapid hydrolysis of C4 often leads to uncontrolled precipitation. C10 pathways

favor stable sol formation due to slower kinetics.

Experimental Protocols
Protocol A: Determination of Solubility in Non-Polar
Media
Objective: Quantify the saturation point of Titanium Alkoxides in n-Hexane.

Preparation: Dry all glassware at 120°C for 2 hours. Purge n-Hexane with

to remove dissolved moisture.

Aliquot: Place 10 mL of anhydrous n-Hexane into two separate Schlenk flasks.

Titration:
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Flask A (C4): Add Ti(OBu)4 dropwise (100 µL increments) under stirring.

Flask B (C10): Add Ti(C10/C8) dropwise (100 µL increments) under stirring.

Observation:

Record the volume added until permanent turbidity (cloud point) or phase separation

occurs.

Expected Result: Flask A will show turbidity early (<0.5 mL). Flask B will remain clear

indefinitely (miscible).

Protocol B: Controlled Hydrolysis for Nanocarrier
Synthesis
Objective: Synthesize uniform TiO2 domains within a lipid matrix (Drug Delivery Application).

Dissolution: Dissolve 1g of Titanium C10/C8 in 10g of hydrophobic carrier (e.g., Oleic acid or

Mineral oil). Do not use C4.

Emulsification: Add mixture to aqueous surfactant solution (1% Tween 80) under high-shear

homogenization (10,000 rpm).

Reaction: The slow hydrolysis of the C10 precursor at the oil-water interface yields a stable

core-shell structure.

Validation: Analyze particle size via Dynamic Light Scattering (DLS). C10 yields <200nm

monodisperse particles; C4 yields >1µm aggregates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Titanium(IV) 2-ethylhexyloxide 95 1070-10-6 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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